Cas no 42403-77-0 (4-Allyloxybenzophenone)

• Product Name: 4-Allyloxybenzophenone
• CAS No: 42403-77-0
• MF: C₁₆H₁₄O₂
• MW: 238.281164646149
• MDL: MFCD07435384
• CID: 334824
• PubChem ID: 257910
• Update Time: 2025-04-19

4-Allyloxybenzophenone Chemical and Physical Properties

Names and Identifiers

• Methanone, phenyl[4-(2-propen-1-yloxy)phenyl]-
• 4-(Allyloxy)benzophenone
• 4-Allyloxy-benzophenon
• 4-allyloxybenzophenone
• 4-allyloxy-benzophenone
• 4-allyoxybenzophenone
• AC1L5XSV
• AC1Q5EJB
• AR-1G0426
• CHEMBL74327
• CTK1D8795
• NCIOpen2_005080
• NSC86527
• SureCN2972344
• [4-(Allyloxy)phenyl](phenyl)methanone
• VRWGRLFEHAONPN-UHFFFAOYSA-N
• (4Allyloxyphenyl) Phenyl Methanone
• phenyl-(4-prop-2-enoxyphenyl)methanone
• [4-(Allyloxy)phenyl](phenyl)methanone #
• NSC-86527
• 42403-77-0
• DTXSID20292940
• D88554
• (4-(Allyloxy)phenyl)(phenyl)methanone
• AKOS008716223
• SCHEMBL2972344
• MFCD07435384
• PHENYL[4-(PROP-2-EN-1-YLOXY)PHENYL]METHANONE
• A3242
• 4-Allyloxybenzophenone

• MDL： MFCD07435384
• Inchi： 1S/C16H14O2/c1-2-12-18-15-10-8-14(9-11-15)16(17)13-6-4-3-5-7-13/h2-11H,1,12H2
• InChI Key： VRWGRLFEHAONPN-UHFFFAOYSA-N
• SMILES： O(CC=C)C1C=CC(=CC=1)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 238.09942
• Monoisotopic Mass: 238.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 76.0 to 80.0 deg-C
• Boiling Point: 379.3±25.0 °C at 760 mmHg
• Flash Point: 168.6±16.7 °C
• PSA: 26.3
• λmax: 355(lit.)
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-Allyloxybenzophenone Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better